Cas no 6768-20-3 ( )

  structure
  structure
Product Name: 
CAS No:6768-20-3
MF:C14H15ClO4
MW:282.719503641129
CID:966666
PubChem ID:297307
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chlorobenzylidene)malonic acid diethyl ester
    • (2-chloro-benzylidene)-malonic acid diethyl ester
    • [(2-Chlorophenyl)methylene]propanedioic acid,diethyl ester
    • 2'-chlorobenzylidenemalonic acid diethyl ester
    • AC1L6RFU
    • CTK9A0113
    • diethyl (2-chlorobenzylidene)propanedioate
    • diethyl o-chlorobenzylidenemalonate
    • Malonic acid, (o-chlorobenzylidene)-
    • NCI60_001336
    • NSC168418
    • Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester
    • SCHEMBL11781170
    • Diethyl 2-(2-chlorobenzylidene)malonate #
    • Malonic acid, (o-chlorobenzylidene)-, diethyl ester
    • CHEMBL1991082
    • DTXSID60304935
    • NSC-168418
    • 6768-20-3
    • [(2-Chlorophenyl)methylene]propanedioic acid, diethyl ester
    •  
    • Inchi: 1S/C14H15ClO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-9H,3-4H2,1-2H3
    • InChI Key: OJWGHOBMLQZGJO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

  • Exact Mass: 282.0658866g/mol
  • Monoisotopic Mass: 282.0658866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.6Ų
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